Cas no 89818-28-0 (Disulfide, bis(3-fluoro-4-methoxyphenyl))

• Product Name: Disulfide, bis(3-fluoro-4-methoxyphenyl)
• CAS No: 89818-28-0
• MF: C₁₄H₁₂F₂O₂S₂
• MW: 314.370688438416
• CID: 588176
• PubChem ID: 13238026
• Update Time: 2025-06-08

Disulfide, bis(3-fluoro-4-methoxyphenyl) Chemical and Physical Properties

Names and Identifiers

• Disulfide, bis(3-fluoro-4-methoxyphenyl)
• 2-fluoro-4-[(3-fluoro-4-methoxyphenyl)disulfanyl]-1-methoxybenzene
• E75520
• BS-48383
• DTXSID60531047
• MFCD33022457
• 1,1'-Disulfanediylbis(3-fluoro-4-methoxybenzene)
• 89818-28-0
• 1,2-bis(3-fluoro-4-methoxyphenyl)disulfane
• Disulfide, bis(3-fluoro-4-methoxyphenyl) (9CI)

• Inchi： 1S/C14H12F2O2S2/c1-17-13-5-3-9(7-11(13)15)19-20-10-4-6-14(18-2)12(16)8-10/h3-8H,1-2H3
• InChI Key： XIZVVANPWMMGME-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OC)SC1C=CC(=C(C=1)F)OC

Computed Properties

• Exact Mass: 314.02467829g/mol
• Monoisotopic Mass: 314.02467829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Disulfide, bis(3-fluoro-4-methoxyphenyl)

Research Brief on Disulfide, bis(3-fluoro-4-methoxyphenyl) (CAS: 89818-28-0) in Chemical Biology and Pharmaceutical Applications

Disulfide, bis(3-fluoro-4-methoxyphenyl) (CAS: 89818-28-0) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its disulfide bridge and fluorinated methoxyphenyl groups, exhibits unique chemical properties that make it a promising candidate for drug development and biochemical studies. Recent advancements in synthetic chemistry and molecular design have further highlighted its versatility in targeting specific biological pathways.

Recent studies have focused on the compound's role as a modulator of protein-protein interactions (PPIs), particularly in the context of neurodegenerative diseases and cancer. The disulfide moiety is known to confer redox-sensitive properties, enabling dynamic responses to cellular oxidative stress. Meanwhile, the 3-fluoro-4-methoxyphenyl groups enhance binding affinity to certain enzymatic pockets, as demonstrated in computational docking studies. These features position Disulfide, bis(3-fluoro-4-methoxyphenyl) as a valuable scaffold for designing novel therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's efficacy in inhibiting tau protein aggregation, a hallmark of Alzheimer's disease. The study employed in vitro assays and molecular dynamics simulations to elucidate the mechanism of action. Results indicated that Disulfide, bis(3-fluoro-4-methoxyphenyl) disrupted tau fibril formation by binding to critical cysteine residues, thereby preventing pathological aggregation. This finding opens new avenues for developing small-molecule inhibitors targeting neurodegenerative disorders.

Another notable application of this compound lies in oncology. A 2024 preprint from BioRxiv reported its potential as a selective inhibitor of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancers. The study utilized cell-based assays and xenograft models to demonstrate that the compound induced apoptosis in PI3K-mutant cancer cells while sparing normal cells. The researchers attributed this selectivity to the compound's ability to form reversible disulfide bonds with cysteine residues in the PI3K catalytic domain, a mechanism distinct from traditional ATP-competitive inhibitors.

From a synthetic chemistry perspective, recent advancements have improved the scalability and purity of Disulfide, bis(3-fluoro-4-methoxyphenyl). A 2023 Organic Process Research & Development paper detailed a novel catalytic method for its synthesis, achieving >95% yield with minimal byproducts. This methodological breakthrough addresses previous challenges related to disulfide bond formation under mild conditions, facilitating broader adoption in industrial and academic settings.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of Disulfide, bis(3-fluoro-4-methoxyphenyl). Its relatively low solubility and metabolic stability in vivo necessitate further structural modifications. Current efforts, as highlighted in a 2024 ACS Chemical Biology review, are exploring prodrug strategies and nanoparticle-based delivery systems to enhance bioavailability.

In conclusion, Disulfide, bis(3-fluoro-4-methoxyphenyl) (CAS: 89818-28-0) represents a multifaceted tool in chemical biology and drug discovery. Its unique chemical features enable diverse applications, from neurodegenerative disease therapeutics to precision oncology. Ongoing research aims to overcome existing limitations while expanding its therapeutic potential. As synthetic methodologies and mechanistic insights continue to evolve, this compound is poised to play an increasingly prominent role in addressing unmet medical needs.